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Compound of Interest

Compound Name: GW 2433

Cat. No.: B15543955 Get Quote

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of GW 2433, a potent Peroxisome Proliferator-Activated Receptor (PPAR)

agonist, for use in scientific research.

Chemical and Physical Properties
GW 2433 is a synthetic organic compound used in research to study the roles of PPAR

receptors.[1][2][3] Its key properties are summarized below.

Property Value

CAS Number 227941-61-9[1]

Molecular Formula C₂₈H₂₈Cl₃FN₂O₄[4]

Molecular Weight 581.89 g/mol [1][4]

Appearance Solid[1]

Purity ≥98%[1]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of GW 2433.
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Solvent Solubility Storage of Solution

DMSO Soluble[4]
-80°C for up to 6 months,

-20°C for up to 1 month[1]

Storage of Powder:

-20°C for up to 3 years[1]

4°C for up to 2 years[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GW 2433 in Dimethyl

Sulfoxide (DMSO).

Materials:

GW 2433 powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of GW 2433 powder to reach room temperature before opening to

prevent condensation.

Weighing: Accurately weigh out the desired amount of GW 2433 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.8189 mg
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of GW 2433.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the GW
2433 powder. For a 10 mM solution, if you weighed 5.8189 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the GW 2433 is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may assist in dissolution, but ensure the cap

is tightly sealed.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[1]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired working concentration. It is important to ensure that the final

concentration of DMSO in the culture medium is not toxic to the cells (typically ≤ 0.1%).

Signaling Pathway and Experimental Workflow
GW 2433 is a PPAR receptor agonist.[1] The following diagrams illustrate the general signaling

pathway for PPAR agonists and the experimental workflow for preparing a stock solution.
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Caption: Generalized signaling pathway of a PPAR agonist like GW 2433.
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Caption: Workflow for preparing GW 2433 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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